2-(4-Bromo-phenyl)-3-cyclopentyl-propionic acid

• Molecular Formula: C14H17BrO2
• Molecular Weight: 297.19 g/mol
• IUPAC Name: 2-(4-bromophenyl)-3-cyclopentylpropanoic acid
• InChI: InChI=1S/C14H17BrO2/c15-12-7-5-11(6-8-12)13(14(16)17)9-10-3-1-2-4-10/h5-8,10,13H,1-4,9H2,(H,16,17)
• InChI Key: CUKVIXRFROAXLK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(C2=CC=C(C=C2)Br)C(=O)O

Description

2-(4-Bromo-phenyl)-3-cyclopentyl-propionic acid is a useful research compound. Its molecular formula is C14H17BrO2 and its molecular weight is 297.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of diisopropylamine (7.7 mL, 54.88 mmol) in dry tetrahydrofuran (23 mL) and 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (10 mL) was cooled to −78° C. under nitrogen and then treated with a 2.5M solution of n-butyllithium in hexanes (22.0 mL, 54.88 mmol). The resulting reaction mixture was stirred at −78° C. for 30 min and then treated dropwise with a solution of 4-bromophenylacetic acid (5.62 g, 26.13 mmol) in dry tetrahydrofuran (23 mL) and 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (10 mL). The reaction mixture turned dark in color and was allowed to stir at −78° C. for 1 h, at which time, a solution of iodomethylcyclopentane (5.76 g, 27.44 mmol) in a small amount of dry tetrahydrofuran was added dropwise. The reaction mixture was allowed to warm to 25° C. where it was stirred for 24 h. The reaction mixture was quenched with water and then concentrated in vacuo to remove tetrahydrofuran. The aqueous residue was acidified using a 10% aqueous hydrochloric acid solution. The resulting aqueous layer was extracted with ethyl acetate (2×100 mL). The combined organic extracts were dried over sodium sulfate, filtered, and concentrated in vacuo. Flash chromatography (Merck Silica gel 60, 230-400 mesh, 3/1 hexanes/ethyl acetate) afforded 2-(4-bromo-phenyl)-3-cyclopentyl-propionic acid (3.88 g, 50%) as a light yellow solid: mp 91-93° C.; EI-HRMS m/e calcd for C14H17BrO2 (M+) 296.0412, found 296.0417.